2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-6-(trifluoromethyl)pyrimidin-4(3H)-one
Description
2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-6-(trifluoromethyl)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C17H17F3N4O2S and its molecular weight is 398.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
A novel series of pyrazolopyrimidines derivatives were synthesized, demonstrating significant cytotoxic and 5-lipoxygenase inhibition activities. These compounds, including those with similar structures to 2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-6-(trifluoromethyl)pyrimidin-4(3H)-one, have shown potential as anticancer and anti-5-lipoxygenase agents. The structure-activity relationship (SAR) of these compounds was extensively studied, indicating their promise in medical research and drug development (Rahmouni et al., 2016).
Enzymatic Activity Enhancement
Compounds structurally related to 2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-6-(trifluoromethyl)pyrimidin-4(3H)-one were explored for their potential to increase the reactivity of cellobiase. This research demonstrates the utility of such compounds in enzymatic activity modulation, offering pathways for the development of novel biotechnological applications (Abd & Awas, 2008).
Lipoxygenase Inhibition
Several derivatives of pyrimidinyl thio compounds, akin to the chemical structure , were synthesized and evaluated as potential inhibitors of 15-lipoxygenase. This research underscores the therapeutic potential of these compounds in treating diseases associated with lipoxygenase activity, such as inflammation and asthma (Asghari et al., 2016).
Antimicrobial Agents
Research into thiazolidinone derivatives, with structures resembling 2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-6-(trifluoromethyl)pyrimidin-4(3H)-one, highlighted their efficacy as antimicrobial agents. These studies have identified promising leads for developing new antibiotics to combat resistant bacterial strains, emphasizing the significance of such compounds in addressing global health challenges (Patel et al., 2012).
properties
IUPAC Name |
2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-4-(trifluoromethyl)-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17F3N4O2S/c18-17(19,20)13-10-14(25)22-16(21-13)27-11-15(26)24-8-6-23(7-9-24)12-4-2-1-3-5-12/h1-5,10H,6-9,11H2,(H,21,22,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USQGRHQFBZZPPP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)CSC3=NC(=CC(=O)N3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17F3N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-6-(trifluoromethyl)pyrimidin-4(3H)-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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